methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride
Overview
Description
Methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride, also known as MC-FPP, is a synthetic compound commonly used in scientific research. It is a chiral amine, meaning it contains two forms of the same molecule that are mirror images of each other. MC-FPP has been found to be effective in a variety of laboratory experiments, including those involving biochemical and physiological effects.
Scientific Research Applications
Methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride has been used in a variety of scientific research applications, including studies of enzyme inhibition, receptor binding, and drug metabolism. It has also been used to study the effects of drugs on the central nervous system and the cardiovascular system. In addition, methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride has been used to investigate the pharmacokinetics and pharmacodynamics of drugs, as well as their pharmacological effects.
Mechanism of Action
Methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride acts as an antagonist of the 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and sleep. It binds to the receptor, preventing it from being activated by serotonin, a neurotransmitter that plays an important role in regulating these functions. By blocking the receptor, methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride reduces the effects of serotonin, resulting in a decrease in anxiety, depression, and other symptoms associated with the disorder.
Biochemical and Physiological Effects
methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety and depression-like behaviors. It has also been found to reduce the release of dopamine and norepinephrine, two neurotransmitters involved in the regulation of mood and behavior. In addition, methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride has been found to reduce the activity of the enzyme monoamine oxidase, which is involved in the metabolism of serotonin and other neurotransmitters.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride in laboratory experiments is its ability to bind to the 5-HT2A receptor. This allows researchers to study the effects of serotonin on the brain without the need for exogenous drugs. In addition, methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride has been found to be stable and easy to synthesize, making it a convenient tool for researchers.
However, there are some limitations to using methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride in laboratory experiments. For example, it is not as potent as some other compounds, and its effects may not be as strong as those of other drugs. In addition, it may not be as selective as other compounds, meaning that it may affect other receptors in the brain.
Future Directions
The future of methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride is still uncertain, but there are a number of potential directions that it could take. For example, it could be used to investigate the effects of serotonin on other areas of the brain, such as the hippocampus and amygdala. In addition, it could be used to study the effects of serotonin on the cardiovascular system and other physiological functions. Finally, it could be used to develop new drugs and therapies for the treatment of depression and other mental health disorders.
Synthesis Methods
Methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride can be synthesized from a variety of starting materials. The most common method involves the reaction of 3-chloro-4-fluorophenol and 2-amino-3-methylpropanoic acid in the presence of a base and catalyst. The reaction produces methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride in a racemic mixture, which can then be separated into its two enantiomers using a chiral resolution technique.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-chloro-3-fluorobenzene", "2-bromo-1-phenylethanone", "methylamine", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "ethyl acetate", "sodium sulfate", "magnesium sulfate", "activated carbon" ], "Reaction": [ "Step 1: Bromination of 2-chloro-3-fluorobenzene with 2-bromo-1-phenylethanone in the presence of sodium hydroxide and diethyl ether to yield 3-bromo-2-chloro-4-fluorobenzophenone.", "Step 2: Reduction of 3-bromo-2-chloro-4-fluorobenzophenone with methylamine in the presence of ethanol and hydrogen gas to yield (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol.", "Step 3: Esterification of (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propan-1-ol with methyl chloroformate in the presence of sodium hydroxide and ethyl acetate to yield methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate.", "Step 4: Quaternization of methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate with hydrochloric acid in the presence of activated carbon and ethyl acetate to yield methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride.", "Step 5: Purification of the product by recrystallization from ethyl acetate and drying over magnesium sulfate." ] } | |
CAS RN |
457654-83-0 |
Product Name |
methyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate hydrochloride |
Molecular Formula |
C10H12Cl2FNO2 |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
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